Cas no 89044-36-0 (Azuleno[6,5-b]furan-2,7-dione, 3,5,8-trimethyl-)

• Product Name: Azuleno[6,5-b]furan-2,7-dione, 3,5,8-trimethyl-
• CAS No: 89044-36-0
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 614686
• PubChem ID: 10220385
• Update Time: 2025-04-19

Azuleno[6,5-b]furan-2,7-dione, 3,5,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Azuleno[6,5-b]furan-2,7-dione, 3,5,8-trimethyl-
• 1,5,8-trimethylazuleno[6,5-b]furan-2,6-dione
• 3,5,8-trimethyl-7-oxo-azuleno(6,5-b)furanone
• CHEMBL509212
• 89044-36-0
• SCHEMBL7125434
• DTXSID80436929

• Inchi： 1S/C15H12O3/c1-7-4-12(16)14-8(2)5-13-11(6-10(7)14)9(3)15(17)18-13/h4-6H,1-3H3
• InChI Key： VNKUJZXHKKCWCV-UHFFFAOYSA-N
• SMILES： O1C(C(C)=C2C1=CC(C)=C1C(C=C(C)C1=C2)=O)=O

Computed Properties

• Exact Mass: 240.078644241g/mol
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptafurans Cycloheptafurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptafurans